Cas no 159874-26-7 ([1,4'-Bipiperidin]-2-one)

• Product Name: [1,4'-Bipiperidin]-2-one
• CAS No: 159874-26-7
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• MDL: MFCD03411614
• CID: 830011
• PubChem ID: 21839852
• Update Time: 2026-04-29

[1,4'-Bipiperidin]-2-one Chemical and Physical Properties

Names and Identifiers

• [1,4'-Bipiperidin]-2-one
• 1-(piperidin-4-yl)piperidin-2-one
• 1-piperidin-4-ylpiperidin-2-one
• [1,4']Bipiperidinyl-2-one
• 1,4'-bipiperidin-2-one
• 1,4''-BIPIPERIDIN-2-ONE
• [1,4']biperidinyl-2-one

• MDL： MFCD03411614
• Inchi： InChI=1S/C10H18N2O/c13-10-3-1-2-8-12(10)9-4-6-11-7-5-9/h9,11H,1-8H2
• InChI Key： FCGOUOJEQGSCEI-UHFFFAOYSA-N
• SMILES： C1CCN(C2CCNCC2)C(=O)C1

Computed Properties

• Exact Mass: 182.14200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 335.3℃ at 760 mmHg
• PSA: 32.34000
• LogP: 1.01760

[1,4'-Bipiperidin]-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on [1,4'-Bipiperidin]-2-one

Professional Introduction to [1,4'-Bipiperidin]-2-one (CAS No. 159874-26-7)

[1,4'-Bipiperidin]-2-one (CAS No. 159874-26-7) is a significant compound in the field of pharmaceutical chemistry, known for its unique structural and functional properties. This compound, featuring a bipiperidine core and a carbonyl group, has garnered considerable attention in recent years due to its potential applications in drug discovery and development.

The molecular structure of [1,4'-Bipiperidin]-2-one consists of two piperidine rings connected by a carbonyl bridge, which contributes to its distinct chemical behavior. This configuration allows the compound to exhibit both basic and electrophilic characteristics, making it a versatile intermediate in synthetic organic chemistry. The presence of the carbonyl group also facilitates various chemical reactions, such as condensation and oxidation, which are essential for the synthesis of more complex molecules.

In recent years, [1,4'-Bipiperidin]-2-one has been extensively studied for its role in the development of novel pharmaceutical agents. Its bipiperidine moiety is particularly noteworthy, as it is a common pharmacophore in many bioactive compounds. This moiety is known to enhance binding affinity and selectivity towards biological targets, making it an attractive scaffold for drug design.

One of the most exciting applications of [1,4'-Bipiperidin]-2-one is in the field of kinase inhibition. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. Researchers have discovered that derivatives of [1,4'-Bipiperidin]-2-one can effectively inhibit specific kinases by binding to their active sites. This has led to the development of several promising kinase inhibitors that are currently undergoing preclinical and clinical evaluations.

Another area where [1,4'-Bipiperidin]-2-one has shown promise is in the treatment of neurological disorders. The bipiperidine core is known to cross the blood-brain barrier efficiently, which makes it an ideal candidate for central nervous system (CNS) drug development. Several studies have demonstrated that compounds derived from [1,4'-Bipiperidin]-2-one can modulate neurotransmitter activity and have potential therapeutic effects on conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of [1,4'-Bipiperidin]-2-one involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between piperidine derivatives and ketones or aldehydes. Advanced techniques such as catalytic hydrogenation and asymmetric synthesis have also been employed to improve the efficiency and selectivity of these reactions.

In conclusion, [1,4'-Bipiperidin]-2-one (CAS No. 159874-26-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent scaffold for designing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in the field of medicinal chemistry is likely to grow even further.